Cas no 2229273-03-2 (O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine)

• Product Name: O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine
• CAS No: 2229273-03-2
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5928556
• PubChem ID: 165980047
• Update Time: 2025-05-19

O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine Chemical and Physical Properties

Names and Identifiers

• O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine
• EN300-1924245
• O-{[1-(4-bromo-3,5-dimethylphenyl)cyclopropyl]methyl}hydroxylamine
• 2229273-03-2

• Inchi： 1S/C12H16BrNO/c1-8-5-10(6-9(2)11(8)13)12(3-4-12)7-15-14/h5-6H,3-4,7,14H2,1-2H3
• InChI Key： DKVJQRYVGJLJMZ-UHFFFAOYSA-N
• SMILES： BrC1C(C)=CC(=CC=1C)C1(CON)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 35.2Ų

Additional information on O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine

Introduction to O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine (CAS No. 2229273-03-2)

O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and chemical properties. This compound, identified by its CAS number 2229273-03-2, belongs to a class of molecules that exhibit potential applications in the development of novel therapeutic agents. The intricate molecular architecture of this compound, featuring a cyclopropylmethyl group attached to a 4-bromo-3,5-dimethylphenyl moiety, makes it a subject of intense study for its pharmacological relevance.

The hydroxylamine functional group present in the molecule contributes to its reactivity and potential biological activity. Hydroxylamine derivatives are well-known for their role in various biochemical pathways and have been explored as intermediates in the synthesis of pharmacologically active compounds. The combination of the 4-bromo-3,5-dimethylphenyl aromatic ring and the cyclopropylmethyl side chain provides a unique scaffold that may influence the compound's interactions with biological targets. This structural configuration is particularly interesting because it combines elements that are often associated with enhanced binding affinity and selectivity.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the potential applications of this compound. Studies suggest that the 1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl moiety may serve as a key pharmacophore, influencing the compound's ability to modulate biological pathways. The presence of both bromine and methyl substituents on the aromatic ring further enhances its potential as a versatile building block in drug design.

In the context of modern drug discovery, O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine represents an exciting candidate for further exploration. Its unique structural features make it a promising starting point for developing new therapeutic agents targeting various diseases. The hydroxylamine group, in particular, has been implicated in several pharmacological mechanisms, including enzyme inhibition and redox reactions, which are critical for many biological processes.

One of the most compelling aspects of this compound is its potential to serve as a precursor for more complex molecules. The cyclopropylmethyl group is known for its stability and ability to participate in diverse chemical reactions, making it an ideal candidate for further functionalization. Researchers have been exploring ways to modify this compound to enhance its pharmacological properties, with the aim of developing more effective drugs.

The 4-bromo-3,5-dimethylphenyl moiety adds another layer of complexity to this molecule. Brominated aromatic compounds are frequently used in medicinal chemistry due to their favorable physicochemical properties and biological activity. The bromine atom can act as a handle for further chemical modifications, allowing researchers to fine-tune the compound's properties as needed.

Current research in this area is focused on understanding how structural modifications can influence the biological activity of O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine. By leveraging computational methods and experimental techniques, scientists are gaining insights into how different functional groups contribute to the compound's overall behavior. These studies not only provide valuable data for drug development but also contribute to our fundamental understanding of molecular interactions.

The pharmaceutical industry has shown considerable interest in developing novel compounds with unique structural features. O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine fits well within this trend, offering a promising platform for creating next-generation therapeutics. Its combination of a cyclopropylmethyl group, a 4-bromo-3,5-dimethylphenyl aromatic ring, and a hydroxylamine functional group makes it a versatile molecule with potential applications across multiple therapeutic areas.

As research continues to uncover new applications for this compound, it is likely that O-{1-(4-bromo-3,5-dimethylphenyl)cyclopropylmethyl}hydroxylamine will play an increasingly important role in drug discovery and development. Its unique structural features and potential for further modification make it an exciting prospect for future studies. By combining experimental approaches with cutting-edge computational techniques, researchers are poised to unlock the full potential of this molecule and develop innovative treatments for various diseases.